Cas no 2229609-26-9 (tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate
• CAS No: 2229609-26-9
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 6547766
• PubChem ID: 165658313
• Update Time: 2025-06-12

tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate
• tert-butyl N-{2-amino-1-[3-(methylsulfanyl)phenyl]ethyl}carbamate
• 2229609-26-9
• EN300-1883058

• Inchi： 1S/C14H22N2O2S/c1-14(2,3)18-13(17)16-12(9-15)10-6-5-7-11(8-10)19-4/h5-8,12H,9,15H2,1-4H3,(H,16,17)
• InChI Key： RCYVTQRPDWYZQW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate (CAS No. 2229609-26-9)

The compound tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate (CAS No. 2229609-26-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and a methylsulfanyl substituent, which contribute to its reactivity and potential utility in drug discovery. Researchers are increasingly interested in this compound due to its role as a building block in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate has surged, driven by advancements in peptide synthesis and small-molecule drug development. The compound's CAS No. 2229609-26-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its structural motif, combining an amino group with a carbamate protection, makes it a versatile candidate for protecting group strategies and prodrug design.

One of the key advantages of this compound is its stability under various reaction conditions, which is critical for multi-step synthetic routes. The methylsulfanyl moiety, in particular, offers opportunities for further functionalization, enabling researchers to explore structure-activity relationships (SAR) in drug candidates. This aligns with current trends in precision medicine, where tailored molecular designs are essential for targeting specific biological pathways.

From an SEO perspective, queries related to "tert-butyl carbamate derivatives", "CAS 2229609-26-9 applications", and "amino-protecting groups in drug synthesis" are highly relevant to this compound. These long-tail keywords reflect the nuanced interests of chemists and pharmacologists seeking detailed information. Additionally, the compound's potential role in neuroprotective agents and enzyme inhibitors has sparked discussions in research forums and scientific publications.

Quality control and analytical characterization of tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate are also critical topics. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and consistency. This is particularly important for GMP-compliant production, where stringent standards are applied to pharmaceutical intermediates.

In conclusion, tert-butyl N-{2-amino-1-3-(methylsulfanyl)phenylethyl}carbamate (CAS No. 2229609-26-9) represents a valuable tool in organic synthesis and drug discovery. Its unique properties and adaptability to diverse chemical transformations make it a focal point for researchers aiming to develop next-generation therapeutics. As the field evolves, this compound is likely to remain a hot topic in both academic and industrial settings.